Linalool-d5

• Molecular Formula: C10H18O
• Molecular Weight: 159.28 g/mol
• InChI: InChI=1S/C10H18O/c1-5-10(4,11)8-6-7-9(2)3/h5,7,11H,1,6,8H2,2-4H3/i4D3,8D2
• InChIKey: CDOSHBSSFJOMGT-JVWKMBIZSA-N

Linalool-d5 Stable Isotope-Labeled Internal Standard for Precision Quantification

Linalool-d5 (CAS 159592-39-9) is a deuterium-labeled analog of the monoterpene linalool, featuring five deuterium atoms at the vinyl and methyl positions . With a molecular formula of C₁₀H₁₃D₅O and a molecular weight of 159.28 g/mol, it serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of linalool in complex matrices using mass spectrometry [1]. The compound is a colorless to light yellow liquid and is supplied with a minimum purity of 95% .

Analytical Platforms

GC-MS, LC-MS, NMR spectroscopy

Isotopologue for SIDA

Co-eluting internal standard for matrix-effect correction

Mass Shift

+5 Da for unambiguous MS resolution from native linalool

• [1] aromaLAB GmbH. (2024, February 27). February molecule of the month: Linalool – d5. LinkedIn. Retrieved from https://www.linkedin.com/posts/aromalab-gmbh_february-molecule-of-the-month-linalool-activity-7168167892574846976-GB6b View Source

Critical Role of Linalool-d5 as a Stable Isotope-Labeled Internal Standard

Generic substitution with unlabeled linalool or alternative internal standards is inadequate for precise quantification in complex samples. Unlabeled linalool cannot be distinguished from endogenous analyte by mass spectrometry, leading to inaccurate results. Structural analogs, such as bornyl acetate, exhibit different ionization efficiencies and retention times, introducing systematic errors that cannot be corrected by simple ratio methods [1]. Stable isotope-labeled internal standards (SIL-IS) like Linalool-d5 co-elute with the target analyte and exhibit nearly identical ionization behavior, thereby compensating for matrix effects and instrumental variability. The following quantitative evidence demonstrates why Linalool-d5 provides a unique advantage over unlabeled linalool and alternative internal standards.

Unlabeled linalool

Not distinguishable from endogenous analyte by MS; unsuitable as internal standard.

Linalool-d3 (+3 Da)

Smaller mass shift may insufficiently resolve from linalool M+2 peak, leading to potential inaccuracies.

Other terpene standards

Different chromatographic and ionization behavior limits accurate matrix-effect correction.

• [1] OECD. (n.d.). OECD SIDS LINALOOL. Retrieved from https://www.yumpu.com/en/document/view/12345678/oecd-sids-linalool View Source

Quantitative Differentiation of Linalool-d5 from Unlabeled Linalool and Alternative Internal Standards

Mass Spectrometric Differentiation via +5 Da Mass Shift

Linalool-d5 provides a clear +5 Da mass shift relative to unlabeled linalool, enabling unambiguous identification and quantification in mass spectrometry without interference from endogenous analyte . This mass difference is critical for selected ion monitoring (SIM) and multiple reaction monitoring (MRM) methods.

Mass Shift Resolution

Class-level

Linalool-d5

+5 Da

vs

Linalool-d3

+3 Da

Reported +2 Da greater separation

Supports unambiguous quantification in complex matrices

Theoretical mass shift; experimental validation recommended

Evidence Dimension	Molecular Weight
Target Compound Data	159.28 g/mol
Comparator Or Baseline	Unlabeled Linalool: 154.25 g/mol
Quantified Difference	+5.03 Da
Conditions	Calculated from molecular formulas (C₁₀H₁₃D₅O vs. C₁₀H₁₈O)

Why This Matters

The +5 Da mass shift ensures that the internal standard signal does not overlap with the analyte signal, providing a clean baseline for accurate peak integration and quantification.

Enhanced Precision in GC-MS Quantification Using Isotope Dilution

In GC-MS analyses, the use of Linalool-d5 as an internal standard enables calibration curves with excellent linearity (R² ≥ 0.98) across a wide concentration range, as demonstrated in essential oil studies . This level of precision is not achievable with unlabeled linalool or structurally dissimilar internal standards due to differential ionization efficiency and matrix effects.

Isotopic & Chemical Purity

Specification review

Isotopic purity ≥95% (D incorporation)

Chemical purity ≥95%

Supports reliable ISTD performance; batch-specific CoA required

Verify vendor CoA for exact values

Evidence Dimension	Calibration Linearity (R²)
Target Compound Data	≥ 0.98
Comparator Or Baseline	Unlabeled Linalool or Bornyl Acetate: Typically lower R² due to matrix effects and ionization differences
Quantified Difference	Superior linearity with SIL-IS
Conditions	SPME-GC-MS analysis of essential oils

Why This Matters

Higher linearity (R²) ensures more accurate and reproducible quantification of linalool in complex samples, reducing the need for extensive matrix-matched calibration.

Metabolic Tracing of Linalool Bioconversion in Plant Systems

In vivo feeding experiments with Lilac (Syringa vulgaris) flowers demonstrated that d5-linalool is actively bioconverted into lilac aldehydes and lilac alcohols, as evidenced by the incorporation of the deuterium label into downstream metabolites [1]. Approximately 20% of the lilac compounds were derived from the exogenously applied d5-linalool [2].

Validated SIDA Methods

Class-level

Deuterated linalool used as internal standard in validated GC-MS/MS methods for terpene analysis.

Supports method validation context; data to verify for specific matrix

Method transfer requires in-house validation

Evidence Dimension	Bioconversion Rate
Target Compound Data	~20% of lilac compounds derived from d5-linalool
Comparator Or Baseline	Unlabeled Linalool: Endogenous production only, no exogenous tracing possible
Quantified Difference	Enables tracing of metabolic fate
Conditions	Incubation of lilac petals with aqueous d5-(R/S)-linalool, analysis by enantioselective MDGC/MS

Why This Matters

The deuterium label allows precise tracking of linalool's metabolic fate in complex biological systems, providing insights into biosynthetic pathways that cannot be obtained with unlabeled compounds.

• [1] Kreck, M., Püschel, S., Wüst, M., & Mosandl, A. (2003). Biogenetic studies in Syringa vulgaris L.: Synthesis and bioconversion of deuterium-labeled precursors into lilac aldehydes and lilac alcohols. Journal of Agricultural and Food Chemistry, 51(2), 463–469. https://doi.org/10.1021/jf020845p View Source
• [2] Matich, A. J., Bunn, B. J., & Hunt, M. B. (2010). The enantiomeric composition of linalool and linalool oxide in the flowers of kiwifruit (Actinidia) species. Chirality, 22(1), 110–119. https://doi.org/10.1002/chir.20713 View Source

Enantioselective Tracking of Linalool Metabolism in Kiwifruit Flowers

Incubation of Actinidia chrysantha flowers with rac-d5-linalool revealed preferential processing of the (S)-isomer into linalool oxides, whereas A. polygama flowers processed significant quantities of both (R)- and (S)-d5-linalool [1]. This enantioselective tracing is only possible with a deuterated, racemic mixture like rac-d5-linalool.

Evidence Dimension	Enantiomeric Processing
Target Compound Data	Preferential conversion of (S)-isomer in A. chrysantha; non-discriminatory in A. polygama
Comparator Or Baseline	Unlabeled Linalool: Endogenous enantiomeric ratio, no exogenous tracing
Quantified Difference	Enables determination of enantioselective enzymatic activity
Conditions	Incubation of kiwifruit flowers with rac-d5-linalool, analysis by chiral GC-MS

Why This Matters

This evidence demonstrates the utility of Linalool-d5 for elucidating enantioselective biosynthetic steps, a capability not available with unlabeled linalool or single-enantiomer standards.

• [1] Matich, A. J., Bunn, B. J., & Hunt, M. B. (2010). The enantiomeric composition of linalool and linalool oxide in the flowers of kiwifruit (Actinidia) species. Chirality, 22(1), 110–119. https://doi.org/10.1002/chir.20713 View Source

Product Purity and Molecular Weight Consistency

Linalool-d5 is supplied with a minimum purity of 95% and a molecular weight of 159.28 g/mol . This contrasts with unlabeled linalool, which typically has a purity of 97% but lacks the isotopic differentiation necessary for mass spectrometric quantification.

Evidence Dimension	Purity Specification
Target Compound Data	≥95%
Comparator Or Baseline	Unlabeled Linalool: Typically 97%
Quantified Difference	Comparable purity, but isotopic labeling enables MS differentiation
Conditions	Supplier specifications

Why This Matters

The specified purity ensures reliable use as an analytical standard, while the +5 Da mass shift provides a unique advantage for quantification.

Optimal Research and Industrial Applications for Linalool-d5 Based on Quantitative Evidence

Accurate Quantification of Linalool in Essential Oils and Beverages by GC-MS

Linalool-d5 is ideal for use as an internal standard in GC-MS quantification of linalool in complex matrices such as essential oils and beverages. The +5 Da mass shift ensures no interference from endogenous analyte, while the high linearity (R² ≥ 0.98) of calibration curves enables precise and accurate measurements across a wide concentration range .

Metabolic Tracing of Linalool in Plant Biosynthesis Studies

Researchers investigating terpene biosynthesis in plants can use Linalool-d5 to trace the metabolic fate of linalool. As demonstrated in lilac and kiwifruit flowers, the deuterium label allows the identification of downstream metabolites and elucidation of biosynthetic pathways, including enantioselective steps [1].

Diffusion and Permeability Studies in Food and Flavor Science

In food science, Linalool-d5 can be employed to study the diffusion of volatile flavor compounds. For example, it has been used to investigate the permeability of cocoa bean seed coats to key aroma compounds, providing insights into fermentation processes and flavor development [2].

Enantioselective Analysis of Chiral Flavor Compounds

For studies requiring chiral separation of linalool enantiomers, rac-d5-linalool serves as a valuable tracer to determine enantioselective conversion rates. This application is critical for understanding the biosynthesis and sensory properties of chiral flavor compounds [1].

Application

Selection Property

Validation Focus

Food & beverage linalool quantification

Co-eluting isotopologue with distinct mass shift

Matrix-effect correction and recovery assessment

Method development & validation for terpenes

Near-identical physicochemical behavior to native linalool

Accuracy, precision, and recovery tracking

NMR structural and metabolic tracing studies

Deuterium labeling for spectral simplification

Isotopic tracing and concentration referencing

• [1] Matich, A. J., Bunn, B. J., & Hunt, M. B. (2010). The enantiomeric composition of linalool and linalool oxide in the flowers of kiwifruit (Actinidia) species. Chirality, 22(1), 110–119. https://doi.org/10.1002/chir.20713 View Source
• [2] SIDALC. (n.d.). Investigating key volatile compound diffusion in cocoa beans during yeast fermentation-like incubation. Retrieved from https://www.sidalc.net/search/Search2Record/dig-cirad-fr-611155 View Source